Cas no 2171899-89-9 (1-(2-Hydroxybutyl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(2-Hydroxybutyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2171899-89-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5566126
• PubChem ID: 165594062
• Update Time: 2025-08-04

1-(2-Hydroxybutyl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1622842
• 1-(2-hydroxybutyl)-2,2-dimethylcyclopropane-1-carbaldehyde
• 2171899-89-9
• 1-(2-Hydroxybutyl)-2,2-dimethylcyclopropane-1-carbaldehyde

• Inchi： 1S/C10H18O2/c1-4-8(12)5-10(7-11)6-9(10,2)3/h7-8,12H,4-6H2,1-3H3
• InChI Key： CPCZMMGILVQMNH-UHFFFAOYSA-N
• SMILES： OC(CC)CC1(C=O)CC1(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-Hydroxybutyl)-2,2-dimethylcyclopropane-1-carbaldehyde

1-(2-Hydroxybutyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde: A Comprehensive Overview

The compound 1-(2-Hydroxybutyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde, identified by the CAS number 2171899-89-9, is a unique organic compound with a distinctive chemical structure. This compound belongs to the class of aldehydes and features a cyclopropane ring substituted with a hydroxyl group and a methyl group. Its structure makes it a valuable molecule in various chemical and biochemical applications. Recent studies have highlighted its potential in drug design, material science, and as a precursor in organic synthesis.

The synthesis of 1-(2-Hydroxybutyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde involves multi-step reactions that leverage the reactivity of cyclopropane rings. Researchers have employed methods such as ring-opening reactions, followed by aldehyde formation, to achieve this compound efficiently. The stability of the cyclopropane ring under various reaction conditions has been a focal point in recent investigations, with findings suggesting that steric hindrance plays a significant role in its reactivity.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 150°C at standard pressure. Its solubility in organic solvents like dichloromethane and ethyl acetate is relatively high, making it suitable for use in organic reactions. The presence of the hydroxyl group introduces some polarity to the molecule, which influences its solubility and reactivity.

The application of 1-(2-Hydroxybutyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde in drug design has been explored extensively. Recent studies have demonstrated its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its cyclopropane ring has shown promise as a scaffold for developing new antibiotics, given its unique geometry that can interact with bacterial targets effectively.

In the field of material science, this compound has been utilized as a building block for synthesizing advanced polymers. Its aldehyde group can participate in cross-linking reactions, leading to materials with enhanced mechanical properties. Researchers have reported that polymers derived from this compound exhibit improved tensile strength and thermal stability compared to traditional polymers.

The use of 1-(2-Hydroxybutyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde as an intermediate in organic synthesis has also gained traction. Its ability to undergo various functional group transformations makes it versatile for constructing complex molecules. For instance, recent research has utilized this compound as a precursor for synthesizing bioactive compounds with potential applications in cancer therapy.

In conclusion, the compound 1-(2-Hydroxybutyl)-2,2-Dimethylcyclopropane-1-Carbaldehyde, CAS number 2171899-89-9, stands out as a significant molecule with diverse applications across multiple scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry and biology. As research continues to uncover new potentials for this compound, it is expected to play an even more prominent role in future scientific advancements.